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Compound of Interest

Compound Name: N,N-Diethyl-p-toluamide

Cat. No.: B1679366 Get Quote

N,N-Diethyl-p-toluamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of N,N-Diethyl-p-toluamide (p-DEET). The information is curated for

researchers, scientists, and professionals in drug development, with a focus on precise data

presentation, detailed experimental methodologies, and clear visual representations of key

biological and experimental processes.

Physical and Chemical Properties
N,N-Diethyl-p-toluamide, an isomer of the more common N,N-Diethyl-m-toluamide (m-DEET),

is a potent insect repellent. While sharing many characteristics with its meta-isomer, the para-

isomer possesses a distinct set of physical and chemical properties. A summary of these

properties is presented in Table 1.
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Property Value Units

Molecular Formula C₁₂H₁₇NO -

Molecular Weight 191.27 g/mol

Melting Point 53-54 °C

Boiling Point 163 (at 17 Torr) °C

Density 0.985 g/cm³

Water Solubility
Data not readily available;

expected to be low
-

LogP (Octanol-Water Partition

Coefficient)
1.6 -

Vapor Pressure Data not readily available -

Appearance Solid -

Table 1: Physical and Chemical Properties of N,N-Diethyl-p-toluamide

Experimental Protocols for Property Determination
The following sections outline the standardized methodologies for determining the key physical

and chemical properties of N,N-Diethyl-p-toluamide, based on the internationally recognized

OECD Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD Guideline 102)
The melting point of N,N-Diethyl-p-toluamide can be determined using the capillary method

with a liquid bath or metal block apparatus, or by using differential scanning calorimetry (DSC)

or differential thermal analysis (DTA)[1].

Capillary Method Protocol:

Sample Preparation: A small amount of finely powdered N,N-Diethyl-p-toluamide is

introduced into a capillary tube, which is then sealed at one end.
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Apparatus Setup: The capillary tube is placed in a heating bath (e.g., silicone oil) or a metal

block equipped with a calibrated thermometer or a temperature sensor.

Heating: The temperature of the bath or block is raised at a slow, controlled rate (e.g., 1-2 °C

per minute) as it approaches the expected melting point.

Observation: The temperature at which the substance is observed to melt completely is

recorded as the melting point.

Boiling Point Determination (OECD Guideline 103)
The boiling point of N,N-Diethyl-p-toluamide at reduced pressure can be determined using

methods such as ebulliometry, the dynamic method, or distillation[2][3][4][5].

Dynamic Method Protocol:

Apparatus Setup: A sample of N,N-Diethyl-p-toluamide is placed in a suitable apparatus

where the pressure can be precisely controlled and the temperature of the vapor and liquid

phases can be measured.

Pressure Control: The pressure within the system is lowered to the desired value (e.g., 17

Torr).

Heating: The sample is heated, and the temperature is recorded continuously.

Boiling Point Determination: The temperature at which the vapor pressure of the substance

equals the applied pressure (indicated by a constant temperature reading during boiling) is

recorded as the boiling point at that pressure.

Density Determination (OECD Guideline 109)
For liquid N,N-Diethyl-p-toluamide (in its molten state), density can be measured using a

pycnometer, a hydrometer, or an oscillating densitometer[6][7][8][9][10].

Pycnometer Method Protocol:

Calibration: The exact volume of a clean, dry pycnometer is determined by filling it with a

reference substance of known density (e.g., distilled water) at a specific temperature and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1679366?utm_src=pdf-body
https://books.google.cn/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.benchchem.com/product/b1679366?utm_src=pdf-body
https://www.benchchem.com/product/b1679366?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-109-kimyasallarin-testi-icin-oecd-yonergeleri-standart-test-yontemi/
https://www.acri.gov.tw/Uploads/Item/912bbde5-99e6-41f5-b85e-7997819b8fbd.pdf
https://www.oecd.org/en/publications/2012/10/test-no-109-density-of-liquids-and-solids_g1g23b28.html
https://www.oecd.org/en/publications/1995/07/test-no-109-density-of-liquids-and-solids_g1gh28d7.html
https://www.analytice.com/en/oecd-n109-density-of-liquids-and-solids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


weighing it.

Sample Measurement: The pycnometer is filled with molten N,N-Diethyl-p-toluamide at the

same temperature, and its weight is measured.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the calibrated volume of the pycnometer.

Water Solubility Determination (OECD Guideline 105)
The water solubility of N,N-Diethyl-p-toluamide can be determined using the flask method or

the column elution method[11][12][13][14].

Flask Method Protocol:

Equilibration: An excess amount of N,N-Diethyl-p-toluamide is added to a flask containing a

known volume of water. The flask is then agitated at a constant temperature for a sufficient

period to reach equilibrium.

Phase Separation: The undissolved solid is separated from the aqueous solution by

centrifugation or filtration.

Concentration Analysis: The concentration of N,N-Diethyl-p-toluamide in the clear aqueous

phase is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Partition Coefficient (logP) Determination (OECD
Guideline 107 & 117)
The n-octanol/water partition coefficient (logP) is a measure of a substance's lipophilicity and

can be determined by the shake flask method or by HPLC[15][16][17][18].

Shake Flask Method Protocol:

Phase Preparation: n-octanol and water are mutually saturated by shaking them together

and allowing the phases to separate.
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Partitioning: A known amount of N,N-Diethyl-p-toluamide is dissolved in one of the phases.

This solution is then mixed with a known volume of the other phase in a separatory funnel.

Equilibration: The mixture is shaken until equilibrium is reached.

Concentration Analysis: The concentration of the substance in both the n-octanol and water

phases is determined by a suitable analytical method.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the water phase. LogP is the base-10 logarithm of

this value.

Chemical Reactivity and Stability
N,N-Diethyl-p-toluamide is generally a stable compound under normal conditions. However, it

can undergo hydrolysis under strongly acidic or basic conditions, breaking down into p-toluic

acid and diethylamine. It is incompatible with strong oxidizing agents.

Signaling Pathways in Insect Repellency
The repellent action of DEET (both meta and para isomers) is multifaceted, involving

interactions with multiple sensory pathways in insects. The primary mechanisms are believed

to be through the olfactory (smell) and gustatory (taste) systems.

Olfactory Pathway
DEET is thought to interfere with the insect's ability to detect host cues, such as carbon dioxide

and lactic acid. This can occur through several proposed mechanisms at the level of the

olfactory receptor neurons (ORNs) located in the insect's antennae and maxillary palps.
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Caption: Olfactory signaling pathway of DEET repellency.

Gustatory Pathway
Upon contact, DEET can activate bitter-taste neurons in insects, leading to feeding deterrence.

This pathway involves gustatory receptors (GRs) located in the insect's mouthparts and legs.

Repellent Gustatory Receptors Gustatory Receptor Neuron Insect Brain

DEET (contact) Gustatory Receptors (GRs)Binds to GRN Activation (Bitter) Feeding Deterrence

Click to download full resolution via product page

Caption: Gustatory signaling pathway of DEET repellency.

Neuromodulatory Effects
Some studies suggest that DEET may also exert its effects by modulating the insect's nervous

system, potentially through the inhibition of acetylcholinesterase (AChE) or interaction with

muscarinic acetylcholine receptors[1][11][15][18][19][20]. This can lead to an accumulation of
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the neurotransmitter acetylcholine, causing neuronal hyperexcitability and contributing to the

repellent effect.
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Caption: Neuromodulatory effects of DEET at the cholinergic synapse.

Experimental Workflows
Synthesis of N,N-Diethyl-p-toluamide
A common laboratory-scale synthesis of N,N-Diethyl-p-toluamide involves the conversion of

p-toluic acid to its acid chloride, followed by amidation with diethylamine.
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Caption: General workflow for the synthesis of N,N-Diethyl-p-toluamide.
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GC-MS Analysis of N,N-Diethyl-p-toluamide
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard analytical technique for the

identification and quantification of N,N-Diethyl-p-toluamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679366#physical-and-chemical-properties-of-n-n-
diethyl-p-toluamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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